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nimide

Cat. No.: B139699 Get Quote

Introduction
N-(2-Bromobenzyloxycarbonyloxy)succinimide is a crucial reagent used for the introduction

of the 2-bromobenzyloxycarbonyl (2-Br-Z) protecting group onto primary and secondary

amines, forming a stable carbamate linkage.[1][2] This protecting group is instrumental in

peptide synthesis and other areas of organic chemistry.[3] Efficient monitoring of the protection

reaction is essential to determine the reaction endpoint, optimize conditions, and ensure high

yield and purity of the desired product.[4] This document provides detailed protocols for

monitoring these reactions using two common chromatographic techniques: Thin-Layer

Chromatography (TLC) for rapid, qualitative analysis, and High-Performance Liquid

Chromatography (HPLC) for quantitative assessment.[5]

Reaction Overview
The fundamental reaction involves the nucleophilic attack of an amine on the activated

carbonyl of N-(2-Bromobenzyloxycarbonyloxy)succinimide. This results in the formation of

the N-(2-Br-Z)-protected amine and N-hydroxysuccinimide (NHS) as a byproduct. The NHS

moiety is an excellent leaving group, facilitating the reaction under mild conditions.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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